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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting high-throughput screening (HTS) and mechanistic studies with Anticancer agent
235, a potent modulator of the PI3BK/AKT/mTOR signaling pathway.

Introduction

Anticancer agent 235 (also known as Compound 49) is a novel small molecule that has
demonstrated significant potential in cancer research. It functions as a modulator of the crucial
PISK/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers.[1][2]
Mechanistic studies have revealed that Anticancer agent 235 inhibits the proliferation of a
range of cancer cell lines, including HCT116, Caco-2, AGS, and SMMC-772.[1][2] Its mode of
action involves the promotion of reactive oxygen species (ROS) generation, reduction of
mitochondrial membrane potential, induction of apoptosis, and cell cycle arrest at the G2/M

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15613925#bc-rfq
https://www.benchchem.com/product/b15613925/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-throughput-screening-with-anticancer-agent-235
https://www.benchchem.com/product/b15613925/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-throughput-screening-with-anticancer-agent-235
https://www.benchchem.com/product/b15613925/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-throughput-screening-with-anticancer-agent-235
https://www.medchemexpress.com/anticancer-agent-235.html
https://www.medchemexpress.cn/anticancer-agent-235.html
https://www.benchchem.com/product/b15613925/docs?utm_src=pdf-body#application-notes-and-protocols-for-high-throughput-screening-with-anticancer-agent-235
https://www.medchemexpress.com/anticancer-agent-235.html
https://www.medchemexpress.cn/anticancer-agent-235.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

phase.[1][2] These characteristics make it a compelling candidate for further investigation and
drug development.

Data Presentation

The inhibitory activity of Anticancer agent 235 has been quantified across several cancer cell
lines, with IC50 values summarized in the table below.

Cell Line Cancer Type IC50 (pM)
HCT116 Colorectal Carcinoma 0.35

Caco-2 Colorectal Adenocarcinoma Not specified
AGS Gastric Adenocarcinoma Not specified
SMMC-772 Hepatocellular Carcinoma 26.9

Data extracted from MedChemExpress product information, citing Ma Y, et al. ACS Omega,
2024.[1][2]

Signaling Pathway

Anticancer agent 235 exerts its effects by modulating the PISBK/AKT/mTOR pathway. This
pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. The agent's
inhibitory action on this pathway ultimately leads to the downstream effects of cell cycle arrest
and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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